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Compound of Interest

Compound Name:
4-Aminobenzotrifluoride

hydrochloride

Cat. No.: B1333392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analysis of 4-Aminobenzotrifluoride hydrochloride (also known as 4-

(Trifluoromethyl)aniline hydrochloride). This compound is a key intermediate in the synthesis of

various pharmaceuticals, agrochemicals, and dyes.[1] Its trifluoromethyl group significantly

influences its chemical reactivity, solubility, and biological activity, making it a valuable building

block in medicinal chemistry.[1][2]

Physicochemical Data
The key physicochemical properties of 4-Aminobenzotrifluoride hydrochloride are

summarized in the table below.
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Property Value Source

Melting Point 202 °C [1][3]

Molecular Formula C₇H₇ClF₃N [1]

Molecular Weight 197.59 g/mol [1]

Appearance
White to light yellow

powder/crystal
[1][3]

Purity (typical) ≥ 98% (HPLC) [1][3]

CAS Number 90774-69-9 [1]

Storage Conditions

Room temperature, under inert

gas, in a cool, dark, and dry

place.[3] The compound is

noted to be hygroscopic.

[3]

Experimental Protocols
Synthesis of 4-Aminobenzotrifluoride Hydrochloride
A common method for the preparation of aniline hydrochloride salts is through the reaction of

the free aniline with hydrochloric acid. The following is a generalized protocol based on the

synthesis of similar compounds.[4]

Materials:

4-Aminobenzotrifluoride (free base)

Anhydrous solvent (e.g., Methanol, Ethanol, or Diethyl Ether)

Anhydrous Hydrogen Chloride (HCl) gas or a solution of HCl in an anhydrous solvent

Procedure:

Dissolve 4-Aminobenzotrifluoride in the chosen anhydrous solvent in a reaction vessel

equipped with a stirring mechanism.
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Cool the solution in an ice bath.

Slowly bubble anhydrous HCl gas through the stirred solution or add the anhydrous HCl

solution dropwise.

Continue the addition of HCl until the pH of the solution is acidic (a pH of approximately 0.5

is cited in a similar synthesis).[4]

A precipitate of 4-Aminobenzotrifluoride hydrochloride will form.

Collect the solid product by filtration.

Wash the filter cake with a small amount of the cold anhydrous solvent to remove any

unreacted starting material or excess HCl.

Dry the purified white to light yellow solid product under vacuum.

Determination of Melting Point
The melting point of 4-Aminobenzotrifluoride hydrochloride can be determined using the

capillary melting point method. This is a standard and widely used technique for determining

the melting point of a solid crystalline compound.

Materials:

Purified 4-Aminobenzotrifluoride hydrochloride

Melting point capillary tube (sealed at one end)

Melting point apparatus or an oil bath setup

Thermometer

Procedure:

Ensure the sample of 4-Aminobenzotrifluoride hydrochloride is dry and finely powdered.

Introduce a small amount of the powdered sample into the open end of a capillary tube.
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Tap the sealed end of the capillary tube gently on a hard surface to pack the solid into the

bottom. The packed sample height should be 2-3 mm.[5]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample at a steady and slow rate, typically 1-2 °C per minute, especially when

approaching the expected melting point.[5]

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the beginning of melting).

Record the temperature at which the entire sample has completely melted into a clear liquid

(the end of melting).

The melting point is reported as the range between these two temperatures. For a pure

substance, this range is typically narrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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